Cas no 2228176-76-7 (2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 2228176-76-7
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6240586
• PubChem ID: 165834572
• Update Time: 2025-11-06

2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• EN300-1785915
• 2228176-76-7

• Inchi： 1S/C9H14N2O3/c1-9(2,7(12)8(13)14)6-4-5-10-11(6)3/h4-5,7,12H,1-3H3,(H,13,14)
• InChI Key： RDNLZLQOOFDXKL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=CC=NN1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid

Comprehensive Guide to 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2228176-76-7): Properties, Applications, and Market Insights

2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2228176-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydroxy acid derivative features a unique molecular structure combining a pyrazole ring with a branched carboxylic acid moiety, making it particularly interesting for drug discovery and crop protection applications.

The compound's chemical structure offers multiple functional groups that enable diverse interactions in biological systems. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of small molecule therapeutics. The presence of both hydroxy and carboxylic acid groups provides excellent opportunities for further chemical modifications, while the methylpyrazole component contributes to its distinctive properties.

Recent studies have explored the pharmacological potential of 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid, particularly in the context of enzyme inhibition and receptor modulation. The compound's structural features suggest possible applications in developing treatments for metabolic disorders and inflammatory conditions. Its molecular weight of approximately 212.23 g/mol falls within the desirable range for drug-like properties, making it a promising candidate for further medicinal chemistry research.

In the agrochemical sector, this compound has shown potential as a plant growth regulator and pesticide intermediate. The pyrazole moiety is known to contribute to biological activity in many commercial agrochemicals, and researchers are investigating whether 2228176-76-7 could serve as a precursor for novel crop protection agents. Its structural similarity to certain natural plant compounds makes it particularly interesting for sustainable agriculture applications.

The synthetic routes to 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid typically involve multi-step organic transformations. Common approaches include the condensation reactions of appropriate pyrazole derivatives with keto acids, followed by selective reduction or oxidation steps. The purification process often requires specialized techniques such as column chromatography or recrystallization to achieve the desired purity levels for research applications.

From a physicochemical perspective, this compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point and stability profile make it suitable for various formulation approaches in both pharmaceutical and agrochemical contexts. Researchers should note that proper storage conditions (typically cool and dry environments) are essential to maintain the compound's integrity over time.

The global market for specialized chemical intermediates like 2228176-76-7 has been growing steadily, driven by increasing R&D investments in both the pharmaceutical and agricultural sectors. As drug discovery efforts focus more on targeted therapies and precision medicine, the demand for structurally diverse building blocks continues to rise. Similarly, the push for environmentally friendly agrochemicals has created opportunities for novel compounds with specific biological activities.

Recent advancements in computational chemistry and AI-assisted drug design have brought new attention to compounds like 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid. These technologies allow researchers to virtually screen large numbers of potential bioactive molecules and predict their interactions with biological targets, significantly accelerating the discovery process. The compound's unique structure makes it an interesting subject for such in silico studies.

Quality control for CAS 2228176-76-7 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. The development of reliable analytical methods for this substance has been an important area of focus for suppliers serving the research community.

Looking ahead, the future applications of 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid may expand into new areas such as material science and catalysis. Its ability to form coordination complexes with metals suggests potential uses in heterogeneous catalysis systems. Additionally, the compound's chiral center opens possibilities for asymmetric synthesis applications, particularly in the production of optically active pharmaceuticals.

For researchers working with this compound, it's important to consult the latest safety data sheets and follow appropriate laboratory protocols. While not classified as highly hazardous, proper personal protective equipment should always be used when handling any chemical substance. The scientific community continues to investigate the full range of properties and potential applications of this interesting chemical entity.

The intellectual property landscape surrounding 2228176-76-7 is evolving, with several patents mentioning derivatives or synthetic methods related to this core structure. Companies active in fine chemical synthesis are increasingly recognizing the value of such specialized intermediates, particularly those that can serve as versatile scaffolds for multiple applications across different industries.

As interest in green chemistry principles grows, researchers are also exploring more sustainable production methods for compounds like 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid. This includes investigating biocatalytic routes and atom-efficient syntheses that minimize waste and energy consumption. These developments align with broader industry trends toward more environmentally responsible chemical manufacturing.

In conclusion, 2-hydroxy-3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2228176-76-7) represents an intriguing case study in how specialty chemicals can bridge multiple scientific disciplines. Its unique combination of structural features continues to inspire research across pharmaceuticals, agriculture, and beyond. As analytical techniques and synthetic methods advance, we can expect to see even more innovative applications emerge for this versatile compound in the coming years.